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Executive Summary
Convolamine is a tropane alkaloid naturally occurring in plants of the Convolvulus genus,

notably Convolvulus pluricaulis, a herb used in traditional Ayurvedic medicine.[1][2] Recent

pharmacological interest has focused on its potent activity as a positive modulator of the

Sigma-1 Receptor (S1R), a key protein in cellular stress response and neuroprotection.[1][3][4]

This profile synthesizes the available toxicological and pharmacological data for Convolamine.

Current data on the specific toxicology of isolated Convolamine is limited. The Globally

Harmonized System (GHS) classification available is based on computational predictions rather

than direct experimental evidence.[5] However, studies on extracts of Convolvulus prostratus,

which contains Convolamine, suggest a favorable safety profile, with no toxicity observed at

high doses.[2] Convolamine demonstrates significant neuroprotective and cognitive-enhancing

effects at low doses (~1 mg/kg) in preclinical models, indicating a potentially wide therapeutic

window.[1][3][4]
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This document outlines the known pharmacodynamics of Convolamine, its mechanism of

action at the S1R, and provides standardized protocols for essential toxicological assays

required to formally establish a comprehensive safety profile for future drug development.

Regulatory and Preclinical Safety Data
Direct experimental data on the acute toxicity, genotoxicity, or carcinogenicity of purified

Convolamine is not extensively available in published literature. The primary available

information is a predicted classification and data from studies on whole-plant extracts.

GHS Hazard Classification (Predicted)
The following classification for Convolamine is provided by the ECHA C&L Inventory based on

notifications, but it is crucial to note this is a computed and not experimentally verified profile.

Hazard Class Hazard Statement Pictogram

Acute Toxicity, Oral (Category

3)
H301: Toxic if swallowed Danger

Acute Toxicity, Inhalation

(Category 3)
H331: Toxic if inhaled Danger

Source: PubChem CID 420422[5]

Safety Data from Herbal Extracts
Studies on the extracts of Convolvulus prostratus, a plant containing Convolamine, provide

some indication of its safety. An extract of the herb did not exhibit any signs of toxicity in mice

at doses up to 2000 mg/kg, suggesting a low level of acute toxicity for its constituent

compounds in this formulation.[2]

Pharmacodynamics and Mechanism of Action
Convolamine's primary mechanism of action is as a positive allosteric modulator of the Sigma-

1 Receptor (S1R).[3][4] It also exhibits activity at several other receptors at higher

concentrations.
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Primary Activity: Sigma-1 Receptor (S1R) Modulation
Convolamine enhances the activity of the S1R without directly binding to the

agonist/antagonist site.[1][3] It functions by shifting the IC50 value of S1R agonists to lower

values.[3][4] This modulation restores cellular and behavioral deficits in preclinical models of

neurodegenerative diseases like Wolfram syndrome and Alzheimer's disease.[1][4] The positive

modulatory effect of Convolamine on the S1R agonist PRE-084 was observed with an IC50 of

289 nM.[6]

The diagram below illustrates the proposed mechanism of Convolamine at the Sigma-1

Receptor.

Mechanism of Convolamine as a positive S1R modulator.

Other Receptor Interactions
In vitro pharmacological screening revealed that Convolamine interacts with other receptors,

though with less pronounced activity compared to its S1R modulation.

Receptor/Channel Effect Concentration

Cannabinoid Receptor 2 (CB2) Inhibition 0.1 or 1 µM

Voltage-gated K+ (Kv)

Channels
Inhibition 0.1 or 1 µM

5-HT3 Receptor Inhibition 0.1 or 1 µM

5-HT1B Receptor Stimulation 0.1 or 1 µM

Source: Cornez et al., 2024[3]

Proposed Toxicological Evaluation Protocols
To establish a comprehensive toxicological profile for Convolamine, a standard battery of tests

is required. The following sections detail the methodologies for key assessments.

Acute Oral Toxicity Assessment (OECD 423)
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This protocol determines the acute toxicity after a single oral dose. The Fixed Dose Procedure

is a stepwise method using a small number of animals.

Experimental Protocol:

Animal Model: Healthy, young adult female rats (e.g., Wistar or Sprague-Dawley strain),

nulliparous and non-pregnant.

Housing: Animals are housed in standard conditions (22 ± 3 °C, 30-70% humidity, 12h

light/dark cycle) with access to standard diet and water.

Acclimatization: Animals are acclimatized for at least 5 days before dosing.

Dosing:

A starting dose (e.g., 300 mg/kg) is administered to a single animal after a brief fasting

period (overnight).

The substance is administered orally via gavage.

Observation:

The animal is observed for mortality, clinical signs of toxicity, and behavioral changes

continuously for the first 30 minutes, periodically for 24 hours, and then daily for 14 days.

Body weight is recorded weekly.

Procedure Logic:

If the animal survives, the same dose is given to four more animals. If 2 or more animals

die, the test is repeated at a lower dose.

If the first animal dies, the test is repeated at a lower dose level.

The test concludes when a dose causing no mortality is identified or when mortality is

observed at the lowest dose step.
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Endpoint: The test allows for classification into one of the GHS categories based on the

observed mortality at specific dose levels. A gross necropsy of all animals is performed at the

end of the study.

The workflow for this procedure is visualized below.

Start: Select Dose Level
(e.g., 300 mg/kg)

Dose 1 Animal (Oral Gavage)

Observe for 48h

Animal Survives

No Toxicity

Animal Dies

Toxicity

Dose 4 More Animals
at Same Level Retest at Lower Dose

Observe All Animals for 14 Days
(Record clinical signs, body weight)

Gross Necropsy

End: Classify Toxicity

Click to download full resolution via product page

Workflow for Acute Oral Toxicity Testing (Fixed Dose Procedure).

Genotoxicity: Bacterial Reverse Mutation Test (Ames
Test, OECD 471)
This in vitro assay assesses the potential of a substance to induce gene mutations in bacteria.

Experimental Protocol:
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Bacterial Strains: Use at least five strains of Salmonella typhimurium and Escherichia coli

that are sensitive to different types of mutagens (e.g., TA98, TA100, TA1535, TA1537, and E.

coli WP2 uvrA or WP2 uvrA (pKM101)).

Metabolic Activation: The test is performed both with and without an exogenous metabolic

activation system (S9 mix), typically derived from the liver of rats pre-treated with an enzyme

inducer like Aroclor 1254 or a combination of phenobarbital and β-naphthoflavone.

Assay Procedure (Plate Incorporation Method):

Prepare a range of concentrations of Convolamine.

To a test tube, add 0.1 mL of the bacterial culture, 0.1 mL of the test solution (or control),

and 0.5 mL of the S9 mix (or buffer).

Mix and pre-incubate at 37 °C for 20-30 minutes.

Add 2.0 mL of molten top agar and vortex gently.

Pour the mixture onto the surface of a minimal glucose agar plate.

Incubate the plates at 37 °C for 48-72 hours.

Controls: Include a negative (solvent) control and positive controls (known mutagens specific

to each bacterial strain, with and without S9 activation).

Data Analysis:

Count the number of revertant colonies on each plate.

A positive result is defined as a dose-related increase in the number of revertant colonies,

typically at least a two-fold increase over the negative control value for most strains.

The workflow for the Ames test is visualized below.
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With Metabolic Activation Without Metabolic Activation

Start: Prepare Bacterial Strains
and Test Compound Concentrations

Mix: Bacteria + Convolamine + S9 Mix Mix: Bacteria + Convolamine + Buffer

Pre-incubation at 37°C

Add Top Agar and Pour onto Plates

Incubate Plates for 48-72h

Count Revertant Colonies

Analyze Data vs. Controls

End: Determine Mutagenic Potential

Click to download full resolution via product page

Workflow for the Bacterial Reverse Mutation (Ames) Test.

In Vitro Cytotoxicity Assay (MTT Assay)
This colorimetric assay measures cellular metabolic activity as an indicator of cell viability,

proliferation, and cytotoxicity.

Experimental Protocol:

Cell Line: Select a relevant cell line (e.g., HepG2 for liver toxicity, SH-SY5Y for neurotoxicity).

Cell Plating: Seed cells into a 96-well plate at a predetermined density and allow them to

adhere overnight in a CO₂ incubator.
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Treatment: Remove the medium and add fresh medium containing various concentrations of

Convolamine. Include untreated cells as a negative control and cells treated with a known

cytotoxic agent (e.g., doxorubicin) as a positive control.

Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial

dehydrogenases will reduce the yellow MTT to purple formazan crystals.

Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan

crystals.

Measurement: Measure the absorbance of the solution in each well using a microplate

reader at a wavelength of ~570 nm.

Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot

the viability against the log of the compound concentration to determine the IC50 (the

concentration that inhibits 50% of cell viability).

Conclusion
Convolamine is a promising neuroprotective agent with a well-defined mechanism of action as

a positive allosteric modulator of the Sigma-1 Receptor. While preclinical efficacy has been

demonstrated at low doses, a comprehensive toxicological profile of the purified compound is

currently lacking. The predicted acute toxicity warrants careful handling and further

investigation. To advance Convolamine towards clinical development, rigorous evaluation

using standardized toxicological protocols, such as those outlined in this guide, is an essential

next step. These studies will formally establish its safety profile and define the therapeutic

window, providing the necessary data for regulatory submission and risk assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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